Cas no 1305783-49-6 (Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester)

• Product Name: Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester
• CAS No: 1305783-49-6
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 6086860
• PubChem ID: 51984631
• Update Time: 2025-05-19

Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester
• Methyl (4-fluoro-3-(trifluoromethyl)phenyl)glycinate
• 1305783-49-6
• CS-0347571
• EN300-6511430
• methyl 2-{[4-fluoro-3-(trifluoromethyl)phenyl]amino}acetate
• AKOS010476920

• Inchi： 1S/C10H9F4NO2/c1-17-9(16)5-15-6-2-3-8(11)7(4-6)10(12,13)14/h2-4,15H,5H2,1H3
• InChI Key： KUFGCNFXQFRWEL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 251.05694118g/mol
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 272.8±40.0 °C(Predicted)
• pka: 0.77±0.50(Predicted)

Additional information on Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester

Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester (CAS No. 1305783-49-6): An Overview

Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester (CAS No. 1305783-49-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Fluoro-3-(trifluoromethyl)phenyl glycine methyl ester, is characterized by its unique chemical structure, which includes a glycine moiety, a fluorinated aromatic ring, and a methyl ester group. These structural features contribute to its potential applications in various biological and pharmaceutical contexts.

The synthesis of Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester typically involves multi-step reactions, including the coupling of a fluorinated aromatic compound with glycine and subsequent esterification. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have explored the synthetic routes to this compound, aiming to optimize yield and purity while minimizing environmental impact.

In the realm of medicinal chemistry, Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester has shown promise as a building block for the development of novel therapeutic agents. Its unique structure makes it an attractive candidate for modulating various biological targets, including enzymes and receptors. For instance, research has demonstrated that compounds with similar structures can act as inhibitors of specific enzymes involved in metabolic pathways or as modulators of G protein-coupled receptors (GPCRs). These findings highlight the potential of Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester in drug discovery and development.

One of the key areas where Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester has been studied is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier (BBB) and its potential to interact with specific neurotransmitter systems make it a valuable tool for investigating central nervous system (CNS) disorders. Preclinical studies have shown that derivatives of this compound can exhibit neuroprotective effects and may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in neurological research, Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester has also been explored for its anti-inflammatory properties. Inflammation is a common feature in many diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Recent advances in computational methods and in vitro models have provided valuable insights into these processes. For example, molecular dynamics simulations have helped elucidate the interactions between this compound and various biological membranes, while in vitro assays have assessed its stability under different physiological conditions.

In addition to its therapeutic applications, Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester has also found use in chemical biology research. Its ability to selectively interact with specific proteins or cellular pathways makes it a useful tool for probing biological mechanisms. For instance, it has been employed in high-throughput screening assays to identify novel targets for drug development and to study protein-protein interactions.

The environmental impact of compounds like Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-, methyl ester is an important consideration in their development and use. Researchers are increasingly focusing on green chemistry principles to design more sustainable synthetic routes and minimize environmental footprint. This includes exploring alternative solvents and catalysts that are less harmful to the environment while maintaining or improving reaction efficiency.

In conclusion, Glycine, N-[4-fluoro-3-(trifluoromethyl)phenyl]-methyl ester (CAS No. 1305783-49-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern drug discovery efforts.